2-(4-Bromopyridin-2-YL)ethanamine
Overview
Description
2-(4-Bromopyridin-2-YL)ethanamine is a chemical compound with the molecular formula C7H9BrN2 and a molecular weight of 201.06 . It is also known by other synonyms such as 2-(4-Bromo-pyridin-2-yl)-ethylamine .
Molecular Structure Analysis
The molecular structure of this compound consists of a pyridine ring attached to an ethanamine group with a bromine atom at the 4th position of the pyridine ring . The InChI code for this compound is 1S/C7H9BrN2/c1-5(9)7-4-6(8)2-3-10-7/h2-5H,9H2,1H3 .Scientific Research Applications
Metabolic Pathways and Synthesis
The compound 2-(4-Bromopyridin-2-yl)ethanamine has been investigated in various scientific research applications, focusing on its synthesis, metabolic pathways, and functionalization for creating novel compounds.
One study explored the in vivo metabolism of 4-bromo-2,5-dimethoxyphenethylamine (2C-B), identifying multiple metabolites, including derivatives of this compound, through enzymatic hydrolysis and gas chromatography-mass spectrometry. This research illustrates the compound's role in metabolic pathways, leading to insights into its pharmacokinetics and pharmacodynamics (Kanamori et al., 2002).
Domino Reactions and Catalysis
Another study demonstrated the use of ortho-Bromo(propa-1,2-dien-1-yl)arenes, related to this compound, as substrates for domino reactions under palladium catalysis. These reactions form enamines and indoles, showcasing the compound's potential in synthesizing complex organic structures with applications in drug discovery and materials science (Masters et al., 2011).
Enantioselective Synthesis
Research on the alpha-pyridylation of chiral amines via urea coupling, lithiation, and rearrangement highlighted the functionalization of bromopyridines, including this compound. This process facilitates the creation of compounds with high enantioselectivity, important for developing pharmaceuticals with specific biological activities (Clayden & Hennecke, 2008).
Future Directions
The future directions of research involving 2-(4-Bromopyridin-2-YL)ethanamine could involve the synthesis of novel heterocyclic compounds with potential biological activities, similar to the work done on 2-(pyridin-2-yl) pyrimidine derivatives . These compounds could be evaluated for their potential as anti-fibrotic drugs .
properties
IUPAC Name |
2-(4-bromopyridin-2-yl)ethanamine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H9BrN2/c8-6-2-4-10-7(5-6)1-3-9/h2,4-5H,1,3,9H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
UINYVOMZFGIYLP-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CN=C(C=C1Br)CCN |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H9BrN2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID801309586 |
Source
|
| Record name | 4-Bromo-2-pyridineethanamine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID801309586 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
201.06 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1060808-84-5 |
Source
|
| Record name | 4-Bromo-2-pyridineethanamine | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1060808-84-5 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 4-Bromo-2-pyridineethanamine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID801309586 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
